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Compound of Interest

Compound Name:
2-(Oxan-4-yl)propan-2-amine

hydrochloride

CAS No.: 944146-25-2

Cat. No.: B1530337

Get Quote

The oxane ring, a six-membered saturated heterocycle containing one oxygen atom,

represents a privileged scaffold in medicinal chemistry and natural product synthesis. Its

derivatives are integral to a vast array of biologically active molecules, from simple sugars like

the pyranose form of glucose to complex therapeutic agents.[1] The versatility of the oxane

skeleton, combined with its favorable physicochemical properties, makes it an attractive

starting point for the design of novel therapeutic agents.[2][3]

Unlike highly strained rings like oxetanes, the oxane ring generally exists in a stable chair

conformation, which allows for precise three-dimensional positioning of substituents.[4] This

structural feature is critical for achieving specific and high-affinity interactions with biological

targets such as enzymes and receptors. In recent years, synthetic chemists have developed

numerous innovative methodologies to access novel oxane derivatives, leading to the

discovery of compounds with a broad spectrum of pharmacological activities.[2][3][5] This guide

provides a technical overview of the key biological activities of these novel derivatives, the

methodologies used to assess their function, and the underlying mechanisms of action.
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Spectrum of Biological Activities
Oxane derivatives have demonstrated a remarkable diversity of biological effects, positioning

them as promising candidates for drug discovery programs targeting a range of human

diseases.[3]

Antimalarial Activity
A prominent class of oxane derivatives are the 1,2,4-trioxanes, famously represented by the

natural product artemisinin and its synthetic analogs. These compounds are potent antimalarial

agents.[6][7] Their mechanism of action is dependent on the endoperoxide bridge within the

trioxane ring.[6] Inside the malaria parasite, which is rich in ferrous iron (Fe(II)) from

hemoglobin digestion, the trioxane ring undergoes reductive cleavage.[6][7] This process,

catalyzed by Fe(II), generates highly reactive carbon-centered radicals that alkylate and

damage essential parasite proteins, leading to parasite death.[6] The targeted release of the

drug is a key feature, as the trioxane ring is largely stable until it encounters the high intra-

parasitic iron concentrations.[6]

Anticancer Activity
Numerous novel oxane derivatives have been synthesized and evaluated for their potential as

anticancer agents.[8][9] These compounds exhibit cytotoxic effects against a wide variety of

cancer cell lines, including those of the breast, lung, and pancreas.[8][9] For instance, certain

4-(5-amino-4-cyano-1,3-oxazol-2-yl)benzenesulfonamide derivatives have shown significant

growth inhibition (GI50) values in the low micromolar range against the NCI-60 cancer cell line

panel.[8] One promising compound from this series showed a high correlation with Tamoxifen,

a selective estrogen receptor modulator, suggesting a potential mechanism of action involving

estrogen receptors.[8] Similarly, derivatives of 1,4,5-oxathiazine-4,4-dioxide have demonstrated

potent anti-proliferative effects, significantly reducing cell proliferation in pancreatic and breast

cancer cell lines.[9]

Antimicrobial Activity
The oxazine class of derivatives, which are structurally related to oxanes, are well-documented

for their promising antimicrobial properties.[2][5] They have been shown to be effective against

both Gram-positive and Gram-negative bacteria.[2] For example, certain synthetic oxazines

exhibit good activity against Bacillus subtilis and Staphylococcus epidermidis (Gram-positive)
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as well as excellent activity against Escherichia coli (Gram-negative).[2] The mechanism of

action can vary, but often involves disruption of the bacterial cell wall or inhibition of essential

enzymes. The broad applicability and proven efficacy make oxane-based structures a

continuing focus for the development of new antibiotics to combat drug-resistant pathogens.[3]

Other Therapeutic Areas
Beyond these primary areas, oxazine and oxazole derivatives have been investigated for a

wide range of other biological activities, including:

Anti-inflammatory: Reducing inflammation in various models.[2][10]

Anticonvulsant: Showing potential in the treatment of seizures.[3]

Analgesic and Sedative: Exhibiting pain-relieving and calming effects.[3]

Antitubercular: Demonstrating activity against Mycobacterium tuberculosis.[3][10]

This wide range of activities underscores the chemical and biological versatility of the oxane

scaffold.[2][3]

Mechanism of Action: A Deeper Look at Antimalarial
Trioxanes
The targeted drug release mechanism of 1,2,4-trioxane antimalarials is a prime example of

chemically sophisticated drug design. The process is initiated by the interaction with ferrous

iron (Fe(II)), which is abundant within the parasite's food vacuole.

The key steps are:

Reductive Cleavage: Fe(II) donates an electron to the peroxide bridge of the trioxane ring,

causing it to break.

Radical Formation: This cleavage results in the formation of an oxygen-centered radical,

which then rearranges to form a more stable and highly reactive carbon-centered radical.
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Target Alkylation: The carbon radical proceeds to indiscriminately alkylate and damage a

multitude of vital parasite proteins and lipids, leading to oxidative stress and cell death.

This iron-dependent activation ensures that the drug's cytotoxic effects are largely confined to

the parasite, minimizing damage to the host.[6][7]
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Fig. 1: Iron-mediated activation of antimalarial trioxanes.

Experimental Protocols for Biological Evaluation
To validate the therapeutic potential of novel oxane derivatives, rigorous and standardized in

vitro assays are essential. The following protocols describe core methodologies for assessing

anticancer and antibacterial activity.

Protocol: In Vitro Cytotoxicity using MTT Assay
The MTT assay is a colorimetric method used to measure cellular metabolic activity as an

indicator of cell viability, proliferation, and cytotoxicity. It is based on the ability of NAD(P)H-

dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium dye

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to its insoluble purple

formazan.

Step-by-Step Methodology:

Cell Seeding:
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Culture selected cancer cells (e.g., MCF-7 breast cancer) to ~80% confluency.

Trypsinize, count, and dilute the cells to a concentration of 5 x 10⁴ cells/mL in complete

culture medium.

Seed 100 µL of the cell suspension into each well of a 96-well plate (resulting in 5,000

cells/well).

Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow cells to

attach.

Compound Treatment:

Prepare a stock solution of the novel oxane derivative in DMSO (e.g., 10 mM).

Perform serial dilutions of the stock solution in serum-free medium to achieve final desired

concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Include a vehicle control (DMSO only) and a

positive control (e.g., Doxorubicin).

Carefully remove the medium from the wells and add 100 µL of the diluted compounds to

the respective wells.

Incubate for 48-72 hours at 37°C, 5% CO₂.

MTT Addition and Incubation:

Prepare a 5 mg/mL solution of MTT in sterile phosphate-buffered saline (PBS).

Add 20 µL of the MTT solution to each well.

Incubate the plate for another 3-4 hours at 37°C. During this time, viable cells will convert

the yellow MTT to purple formazan crystals.

Formazan Solubilization and Absorbance Reading:

Carefully remove the medium from each well without disturbing the formazan crystals.
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Add 150 µL of a solubilization solution (e.g., DMSO or an acidified isopropanol solution) to

each well to dissolve the crystals.

Gently shake the plate on an orbital shaker for 10 minutes to ensure complete dissolution.

Read the absorbance at 570 nm using a microplate reader.

Data Analysis:

Calculate the percentage of cell viability for each concentration compared to the vehicle

control.

Plot the percentage viability against the log of the compound concentration and use non-

linear regression to determine the GI50 (concentration that causes 50% growth inhibition)

or IC50 (concentration that inhibits 50% of the cell population) value.
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Start: Cancer Cell Culture

1. Seed Cells
(5,000 cells/well in 96-well plate)

2. Incubate 24h
(Allow cell attachment)

3. Add Oxane Derivatives
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(Drug exposure)

5. Add MTT Reagent
(20 µL/well)

6. Incubate 3-4h
(Formazan formation in viable cells)

7. Solubilize Formazan
(Add 150 µL DMSO)

8. Read Absorbance
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9. Data Analysis
(Calculate GI50/IC50)

End: Cytotoxicity Profile
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Fig. 2: Experimental workflow for the MTT cytotoxicity assay.
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Data Summary: Anticancer and Antimicrobial
Activities
The following tables summarize representative biological activity data for novel oxane-related

derivatives as reported in the literature.

Table 1: Anticancer Activity of Selected Oxane Derivatives

Compound
Class

Cancer Cell
Line

Activity Metric Value (µM) Reference

4-

Oxazolylbenzene

sulfonamide

Non-Small Cell

Lung (HOP-92)
GI₅₀ 4.56 [8]

4-

Oxazolylbenzene

sulfonamide

Breast Cancer

(MDA-MB-468)
GI₅₀ 21.0 [8]

4-

Oxazolylbenzene

sulfonamide

Melanoma (SK-

MEL-5)
GI₅₀ 30.3 [8]

1,4,5-

Oxathiazinane

Pancreatic

Cancer (Panc Tu

I)

% Proliferation 5.4% at 2000 µM [9]

1,4,5-

Oxathiazinane

Breast Cancer

(MDA MB 468)
% Proliferation 2.1% at 2000 µM [9]

Table 2: Antibacterial Activity of Selected Oxazine Derivatives
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Compound
Class

Bacterial
Strain

Type Activity Level Reference

Synthetic

Oxazine
Bacillus subtilis Gram-positive Good [2]

Synthetic

Oxazine

Staphylococcus

epidermidis
Gram-positive Good [2]

Synthetic

Oxazine
Escherichia coli Gram-negative Excellent [2]

Synthetic

Oxazine

Acinetobacter

anitratus
Gram-negative Very Good [2]

Conclusion and Future Perspectives
Novel oxane derivatives constitute a rich and versatile class of heterocyclic compounds with

significant therapeutic potential. Their proven efficacy in areas like malaria, cancer, and

bacterial infections highlights the value of the oxane scaffold in drug design.[2][6][8] The ability

to synthesize a wide range of derivatives allows for fine-tuning of their pharmacological profiles,

improving potency, selectivity, and metabolic stability.[4]

Future research should focus on several key areas:

Mechanism Elucidation: While activity has been demonstrated, the precise molecular targets

for many anticancer and antimicrobial derivatives remain to be identified.

Structure-Activity Relationship (SAR) Studies: Systematic modification of the oxane scaffold

will help in designing next-generation compounds with enhanced efficacy and reduced

toxicity.[9]

In Vivo Evaluation: Promising candidates identified through in vitro screening must be

advanced into preclinical animal models to assess their safety, pharmacokinetics, and in vivo

efficacy.

The continued exploration of oxane chemistry and biology is poised to deliver a new wave of

innovative medicines to address pressing global health challenges.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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